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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)-5-nitroaniline

CAS No.: 352637-09-3

Cat. No.: B411924

Get Quote

Introduction & Scope
The molecule 3-(3-Methylphenoxy)-5-nitroaniline is a critical diaryl ether intermediate,

sharing structural homology with the "A-Ring" scaffolds of several Type II kinase inhibitors (e.g.,

analogues of Sorafenib or Pazopanib).[1] Its characterization presents specific challenges due

to the competing electronic effects of the electron-withdrawing nitro group and the electron-

donating (resonance) yet inductively withdrawing phenoxy ether.[1]

This Application Note provides a validated analytical framework for the complete

characterization of this New Chemical Entity (NCE). Unlike generic protocols, this guide

addresses the specific separation of regioisomeric impurities (e.g., ortho- or para-tolyl

analogues) and the stabilization of the oxidatively labile aniline moiety.[1]

The Molecule at a Glance[1]
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Property
Value
(Predicted/Theoretical)

Analytical Implication

Formula C₁₃H₁₂N₂O₃
MW: 244.25 g/mol

(Monoisotopic: 244.[1]08)

LogP ~3.2 - 3.5
Highly lipophilic; requires high

% organic mobile phase.[1]

pKa (NH₂) ~2.3 - 2.6

Very weak base due to -NO₂

and -OPh electron withdrawal.

[1] Will not retain on SCX

cartridges at standard pH.[1]

Chromophores
Nitro (260/350 nm), Aniline

(230/280 nm)

Dual-band detection strategy

required for purity assessment.

[1]

Strategic Characterization Workflow
The following flowchart illustrates the decision matrix for characterizing a synthesized batch of

3-(3-Methylphenoxy)-5-nitroaniline.
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Crude Sample
3-(3-Methylphenoxy)-5-nitroaniline

Solubility Check
(DMSO/MeCN)

Method D: DSC/TGA
(Polymorph/Volatiles)

Method A: UPLC-PDA
(Purity & Assay)

Dilute to 0.5 mg/mL

Method B: LC-MS/MS
(Identity Confirmation)

Dilute to 1 ppm

Method C: 1H/13C NMR
(Structural Elucidation)

Dissolve in DMSO-d6

Meets Specs?

Release for Synthesis

Yes (>98%)

Recrystallize/Purify

No (<98%)

Click to download full resolution via product page

Figure 1: Integrated analytical workflow for NCE characterization, prioritizing solubility

assessment before spectral analysis.

Method A: High-Performance Liquid
Chromatography (UPLC/HPLC)[1]
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Objective: Quantify purity and separate critical regioisomers (e.g., 3-(2-methylphenoxy)-... or 3-

(4-methylphenoxy)-... impurities) arising from the starting material (m-cresol vs. o/p-cresol).

Experimental Rationale
Column Selection: A Phenyl-Hexyl or C18 column with high carbon load is essential.[1] The

Phenyl-Hexyl phase provides unique

selectivity to distinguish the subtle electronic differences between the meta-tolyl (target) and
para-tolyl (impurity) rings.[1]

Mobile Phase Modifier: Although the amine is weakly basic (pKa ~2.5), using 0.1%

Trifluoroacetic Acid (TFA) is preferred over Formic Acid.[1] TFA suppresses silanol

interactions more effectively for anilines and ensures the molecule remains in a consistent

protonation state (or ion-pair complex), sharpening the peak shape.[1]

Detailed Protocol
Parameter Condition

Instrument
UHPLC System (e.g., Waters Acquity or Agilent

1290)

Column

Agilent ZORBAX Eclipse Plus C18 (2.1 x 100

mm, 1.8 µm) OR Phenomenex Kinetex Phenyl-

Hexyl (for isomer separation)

Mobile Phase A Water + 0.1% TFA

Mobile Phase B Acetonitrile + 0.1% TFA

Flow Rate 0.4 mL/min

Column Temp
40°C (Controls viscosity and improves mass

transfer)

Detection
PDA: 254 nm (Quantitation), 350 nm (Nitro-

specific ID)

Injection Vol 2.0 µL

Gradient Table:
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Time (min) %B Curve

0.0 10 Initial hold

8.0 90 Linear ramp

10.0 90 Wash

10.1 10 Re-equilibration

| 13.0 | 10 | End |[1]

Self-Validation Step:

System Suitability: Inject a standard of 3-nitroaniline (surrogate) if the specific standard is

unavailable.[1] The tailing factor (

) must be < 1.5.[1]

Resolution Check: If the para-methyl impurity is present, resolution (

) between the main peak and the impurity must be > 1.5.[1]

Method B: Structural Elucidation (NMR
Spectroscopy)[1]
Objective: Unequivocal assignment of the substitution pattern. The key challenge is

distinguishing the 1,3,5-substitution on the central ring.[1]

Sample Preparation[1]
Dissolve 10-15 mg of sample in 0.6 mL DMSO-d6.

Note: DMSO is preferred over CDCl₃ because nitroanilines can aggregate in non-polar

solvents, broadening peaks.[1] DMSO also disrupts intermolecular H-bonding.[1]

Key Diagnostic Signals (Expected)[1]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

2.30 - 2.35 Singlet 3H -CH₃

Methyl group on

the phenoxy ring.

[1]

5.60 - 6.00 Broad Singlet 2H -NH₂

Aniline protons.

[1] Chemical shift

is variable; D₂O

exchangeable.[1]

6.40 - 6.60 Triplet (t) 1H H2 (Central)

The proton

between NH₂

and OPh.[1]

Shielded by two

electron donors

(ortho).[1]

7.00 - 7.10 Triplet (t) 1H H6 (Central)
Proton between

NH₂ and NO₂.[1]

7.20 - 7.30 Triplet (t) 1H H4 (Central)

Proton between

NO₂ and OPh.[1]

Deshielded by

NO₂.[1]

6.80 - 7.40 Multiplet 4H Phenoxy Ring

Characteristic

pattern for meta-

substituted

toluene ring.[1]

Interpretation Logic: The central benzene ring has three protons (positions 2, 4, 6).[1] In a

1,3,5-substituted system (Amino-1, Phenoxy-3, Nitro-5), these protons appear as three distinct

signals (often doublets of doublets or apparent triplets with small J-coupling ~2 Hz).[1]

H2 is the most shielded (upfield) because it is flanked by two donating groups (NH₂ and O-

R).[1]
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H4 is the most deshielded (downfield) because it is ortho to the strong nitro group.[1]

Method C: Infrared Spectroscopy (FT-IR)[1]
Objective: Rapid identification of functional groups for goods-in QC.

Protocol:

Technique: ATR (Attenuated Total Reflectance) on diamond crystal.[1]

Scan Range: 4000 – 600 cm⁻¹.[1]

Critical Bands:

Primary Amine (-NH₂): Doublet at 3400 – 3300 cm⁻¹ (Asymmetric/Symmetric stretch).

Nitro Group (-NO₂): Two strong bands at ~1530 cm⁻¹ (Asymmetric) and ~1350 cm⁻¹

(Symmetric).[1]

Ether Linkage (C-O-C): Strong band at 1200 – 1275 cm⁻¹ (Aromatic ether stretch).[1]

References
Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development.

Wiley-Interscience.[1] (Standard text for mobile phase selection for basic amines).

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of

Organic Compounds. John Wiley & Sons.[1] (Reference for NMR interpretation of 1,3,5-

substituted benzenes).

NIST Chemistry WebBook.3-Nitroaniline Spectra. (Used as a spectral surrogate for the

nitroaniline core).[1]

PubChem Compound Summary.3-Methoxy-5-nitroaniline.[1] (Structural analogue for

property estimation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methoxy-5-nitroaniline | C7H8N2O3 | CID 2759598 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Analytical Characterization of 3-(3-
Methylphenoxy)-5-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b411924/docs#application-note-analytical-
characterization-of-3-3-methylphenoxy-5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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